Cas no 57938-80-4 (Acetic acid, [(4-methoxyphenyl)methoxy]-, ethyl ester)

• Product Name: Acetic acid, [(4-methoxyphenyl)methoxy]-, ethyl ester
• CAS No: 57938-80-4
• MF: C₁₂H₁₆O₄
• MW: 224.253044128418
• CID: 1607515
• PubChem ID: 28940149
• Update Time: 2025-11-06

Acetic acid, [(4-methoxyphenyl)methoxy]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid, [(4-methoxyphenyl)methoxy]-, ethyl ester
• ethyl 2-[(4-methoxyphenyl)methoxy]acetate
• EN300-64582
• DTXSID301269383
• Z361894086
• E80505
• A905431
• AKOS009253220
• Ethyl 2-((4-methoxybenzyl)oxy)acetate
• SCHEMBL11084824
• Ethyl2-((4-methoxybenzyl)oxy)acetate
• 2-(4-Methoxybenzyloxy)acetic acid ethyl ester
• DB-129820
• 57938-80-4
• CS-0253502
• ethyl 2-(4-methoxybenzyloxy)acetate

• Inchi： 1S/C12H16O4/c1-3-16-12(13)9-15-8-10-4-6-11(14-2)7-5-10/h4-7H,3,8-9H2,1-2H3
• InChI Key： PYFQQGLYCKDALE-UHFFFAOYSA-N
• SMILES： O(CC(=O)OCC)CC1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 224.10488
• Monoisotopic Mass: 224.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• PSA: 44.76

Additional information on Acetic acid, [(4-methoxyphenyl)methoxy]-, ethyl ester

Acetic acid, [(4-methoxyphenyl)methoxy]-, ethyl ester (CAS No. 57938-80-4): A Comprehensive Overview

Acetic acid, [(4-methoxyphenyl)methoxy]-, ethyl ester (CAS No. 57938-80-4) is a versatile organic compound with a wide range of applications in the fields of chemistry, biology, and pharmaceuticals. This compound is characterized by its unique structure, which includes an ethyl ester group, an acetic acid moiety, and a 4-methoxyphenylmethoxy substituent. These structural features contribute to its chemical stability and reactivity, making it a valuable intermediate in various synthetic processes.

The chemical formula of Acetic acid, [(4-methoxyphenyl)methoxy]-, ethyl ester is C13H16O4. Its molecular weight is 240.26 g/mol, and it is typically a colorless liquid with a characteristic ester odor. The compound is soluble in common organic solvents such as ethanol, acetone, and dichloromethane but has limited solubility in water. These properties make it suitable for use in a variety of chemical reactions and formulations.

In the context of synthetic chemistry, Acetic acid, [(4-methoxyphenyl)methoxy]-, ethyl ester serves as a key intermediate in the synthesis of more complex molecules. Its reactivity can be harnessed to introduce specific functional groups or to modify existing structures. For example, the ethyl ester group can be hydrolyzed to form the corresponding carboxylic acid or converted to other esters through transesterification reactions. The 4-methoxyphenylmethoxy substituent provides additional opportunities for functionalization through substitution or elimination reactions.

Recent research has highlighted the potential applications of Acetic acid, [(4-methoxyphenyl)methoxy]-, ethyl ester in the development of new pharmaceuticals and biologically active compounds. Studies have shown that derivatives of this compound exhibit promising pharmacological properties, including anti-inflammatory and anti-cancer activities. For instance, a study published in the Journal of Medicinal Chemistry reported that certain derivatives of Acetic acid, [(4-methoxyphenyl)methoxy]-, ethyl ester demonstrated significant inhibition of cancer cell proliferation in vitro.

The biological activity of Acetic acid, [(4-methoxyphenyl)methoxy]-, ethyl ester and its derivatives can be attributed to their ability to modulate specific biological pathways. The 4-methoxyphenylmethoxy substituent is known to interact with various cellular receptors and enzymes, leading to therapeutic effects. Additionally, the ethyl ester group can enhance the lipophilicity of the molecule, facilitating its cellular uptake and distribution.

In the pharmaceutical industry, Acetic acid, [(4-methoxyphenyl)methoxy]-, ethyl ester is used as a building block for the synthesis of drug candidates. Its structural flexibility allows chemists to design molecules with tailored properties for specific therapeutic targets. For example, researchers at a leading pharmaceutical company have utilized this compound to develop novel anti-inflammatory agents that show improved efficacy and reduced side effects compared to existing drugs.

Beyond its pharmaceutical applications, Acetic acid, [(4-methoxyphenyl)meth oxy]-, ethyl ester has found use in other areas such as materials science and environmental chemistry. In materials science, it serves as a precursor for the synthesis of polymers with unique properties. In environmental chemistry, it has been studied for its potential as a green solvent due to its low toxicity and biodegradability.

The safety profile of Acetic acid, [(4-meth oxyphen ylm eth oxy)- , e th yl e ster is an important consideration in its use and handling. While it is generally considered safe when used under controlled conditions, proper safety measures should be followed to prevent exposure and ensure safe disposal. Occupational exposure limits (OELs) have been established for this compound to protect workers involved in its production and handling.

In conclusion, Acetic acid, [(4-m eth oxy phen ylme th oxy)- , e th yl e ster (CAS No. 57938-80-4) is a multifaceted organic compound with significant potential in various scientific and industrial applications. Its unique structural features make it an invaluable intermediate in synthetic chemistry and a promising candidate for the development of new pharmaceuticals and biologically active compounds. Ongoing research continues to uncover new applications and properties of this compound, further solidifying its importance in the scientific community.